Cas no 74853-08-0 (4-4-(4-Aminophenyl)-1-piperazinylphendiamineol)

• Product Name: 4-4-(4-Aminophenyl)-1-piperazinylphendiamineol
• CAS No: 74853-08-0
• MF: C₁₆H₁₉N₃O
• MW: 269.341563463211
• MDL: MFCD02093082
• CID: 59629
• Update Time: 2025-07-01

4-4-(4-Aminophenyl)-1-piperazinylphendiamineol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminophenyl)-4-(4-hydroxyphenyl)piperazine
• 4-(4-(4-AMINOPHENYL)-1-PIPERZINYL)PHENOL
• 4-HYDROXYPHENYLAMINOPHENYLPIPERAZINE
• 4-[4-(4-aMinophenyl)piperazin-1-yl]phenol
• Phenol, 4-[4-(4-aMinophenyl)-1-piperazinyl]-
• POSACONZOLE INTERMEDIATE
• 4-[4-(4-aMinophenyl)piperazino]phenol
• 1-(4-AMINOPHENYL)-4-(4-HYDROXYPHENYL) PIPERZINE
• Posaconazole Impurity 28
• 4-4-(4-Aminophenyl)-1-piperazinylphendiamineol

• MDL： MFCD02093082
• Inchi： 1S/C16H19N3O/c17-13-1-3-14(4-2-13)18-9-11-19(12-10-18)15-5-7-16(20)8-6-15/h1-8,20H,9-12,17H2
• InChI Key： WZIJMPVPOMTRNM-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)N1CCN(C2C=CC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 269.15300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2

Experimental Properties

• Boiling Point: 532.8°C at 760 mmHg
• PSA: 52.73000
• LogP: 3.01220

4-4-(4-Aminophenyl)-1-piperazinylphendiamineol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on 4-4-(4-Aminophenyl)-1-piperazinylphendiamineol

Introduction to Compound with CAS No. 74853-08-0 and Product Name: 4-4-(4-Aminophenyl)-1-piperazinylphendiamineol

Compound with the CAS number 74853-08-0 and the product name 4-4-(4-Aminophenyl)-1-piperazinylphendiamineol represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential pharmacological properties and its relevance in the development of novel therapeutic agents. The molecular structure of this compound incorporates key functional groups that are known to interact with biological targets, making it a promising candidate for further investigation.

The 4-4-(4-Aminophenyl)-1-piperazinylphendiamineol moiety is particularly noteworthy, as it combines the versatility of piperazine and the bioactivity of aminophenyl groups. Piperazine derivatives are well-documented for their role in various pharmacological applications, including antipsychotics, antihistamines, and antifungals. The presence of the 4-aminophenyl group further enhances the compound's potential to interact with biological systems, particularly in modulating neurotransmitter activity and enzyme inhibition.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Studies have indicated that 4-4-(4-Aminophenyl)-1-piperazinylphendiamineol may exhibit properties similar to other piperazine-based drugs, suggesting potential applications in treating neurological disorders and other conditions associated with neurotransmitter imbalances. The compound's ability to cross the blood-brain barrier is also a critical factor in its pharmacological profile, making it an attractive candidate for central nervous system (CNS) drug development.

In the realm of medicinal chemistry, the synthesis and optimization of such compounds require meticulous attention to detail. The CAS No. 74853-08-0 serves as a unique identifier for this chemical entity, ensuring consistency in scientific literature and regulatory filings. Researchers have been exploring various synthetic pathways to achieve high yields and purity levels, leveraging modern techniques such as catalytic hydrogenation and multi-step organic reactions. The development of efficient synthetic routes is crucial for scaling up production and conducting extensive pharmacological evaluations.

The pharmacological activity of 4-4-(4-Aminophenyl)-1-piperazinylphendiamineol has been a focus of several recent studies. Preclinical trials have demonstrated promising results in animal models, indicating potential therapeutic benefits in conditions such as depression, anxiety, and cognitive disorders. The compound's interaction with serotonin receptors has been particularly highlighted, suggesting its utility as a serotonin receptor modulator. Additionally, its affinity for other neurotransmitter systems may contribute to its broad-spectrum pharmacological effects.

From a regulatory perspective, the documentation and characterization of this compound are essential for navigating the complex landscape of drug development. Detailed information on its chemical properties, stability, solubility, and toxicological profile must be compiled to support preclinical and clinical studies. Collaborative efforts between chemists, biologists, and clinicians are vital in translating laboratory findings into viable therapeutic options for patients.

The integration of cutting-edge technologies such as high-throughput screening (HTS) has accelerated the discovery process for novel compounds like 4-4-(4-Aminophenyl)-1-piperazinylphendiamineol. HTS allows for rapid testing of thousands of compounds against various biological targets, identifying those with the most promising activity profiles. This approach has been instrumental in identifying lead compounds that undergo further optimization before entering clinical trials.

The future directions for research on CAS No. 74853-08-0 include exploring its potential in combination therapies and understanding its long-term effects. Investigating synergistic interactions with other drugs could enhance therapeutic outcomes while minimizing side effects. Furthermore, elucidating the compound's metabolic pathways and degradation products will provide insights into its safety profile and potential drug-drug interactions.

In conclusion, 4-4-(4-Aminophenyl)-1-piperazinylphendiamineol, identified by CAS No. 74853-08-0, represents a compelling area of study within pharmaceutical chemistry. Its unique structural features and demonstrated pharmacological properties make it a valuable candidate for developing new treatments for neurological disorders. Ongoing research efforts aim to optimize its synthesis, evaluate its therapeutic potential, and ensure its safe application in human medicine.